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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136 Get Quote

An In-depth Technical Guide to Dihexyl Adipate: Molecular Structure, Properties, and

Synthesis

Introduction
Dihexyl adipate (DHA) is an organic compound classified as a diester of adipic acid and n-

hexanol.[1] It is a significant industrial chemical primarily utilized as a plasticizer to enhance the

flexibility and durability of various polymers, such as polyvinyl chloride (PVC) and rubber.[2] Its

properties, including low-temperature performance and high solvency, also make it a valuable

component in cosmetic formulations as an emollient and skin-conditioning agent.[1][3] This

technical guide provides a comprehensive overview of the molecular structure, chemical

formula, physicochemical properties, and a detailed experimental protocol for the synthesis of

dihexyl adipate, tailored for researchers, scientists, and professionals in drug development

and material science.

Molecular Structure and Chemical Identity
Dihexyl adipate is the 1,6-dihexyl ester of hexanedioic acid.[1] The structure consists of a

central six-carbon adipic acid backbone esterified at both carboxylic acid groups with a six-

carbon straight-chain hexyl group.

Molecular Formula: C₁₈H₃₄O₄[1][2]

IUPAC Name: dihexyl hexanedioate[1][2]
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CAS Number: 110-33-8[1][3]

Synonyms: Di-n-hexyl adipate, Hexanedioic acid dihexyl ester, Adipic acid dihexyl ester,

DHA[1][2][3]

The structural formula is: CH₃(CH₂)₅OOC(CH₂)₄COO(CH₂)₅CH₃

And its SMILES notation is: CCCCCCOC(=O)CCCCC(=O)OCCCCCC.[1][2]

Physicochemical Properties
The physical and chemical properties of dihexyl adipate are summarized below. The data is

compiled from various sources, and discrepancies in reported values are noted.

Table 1: General and Physical Properties of Dihexyl
Adipate

Property Value Source(s)

Molecular Weight 314.46 g/mol [2][4]

Appearance
Colorless to light yellow oily

liquid
[2][4]

Density 0.945 g/cm³ [2][3]

0.932 g/cm³ [4]

Boiling Point 351.3 °C at 760 mmHg [2][3]

175 - 181 °C at 1 torr [5]

Melting Point -13.8 °C [4]

Flash Point 157.5 °C [3][4]

185 °C (Open Cup) [4]

Refractive Index 1.447 [2][3]

1.4397 (estimate) [4]
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Table 2: Solubility and Partitioning Data for Dihexyl
Adipate

Property Value Source(s)

Water Solubility
0.04224 mg/L at 25 °C

(estimated)
[2][6]

2.6 mg/L at 20 °C [4]

Insoluble [4][5]

Solubility in Organic Solvents Soluble in alcohol, ether [4]

LogP (o/w) 6.045 (estimated) [6]

Experimental Protocols: Synthesis of Dihexyl
Adipate
The primary industrial method for producing dihexyl adipate is through the direct esterification

of adipic acid with n-hexanol. The following protocol is a detailed methodology for its synthesis.

Reaction Principle
The synthesis is a dehydrating esterification reaction where adipic acid reacts with two

equivalents of n-hexanol in the presence of catalysts to form dihexyl adipate and water. The

removal of water drives the equilibrium towards the product side.

HOOC-(CH₂)₄-COOH + 2 CH₃(CH₂)₅OH ⇌ CH₃(CH₂)₅OOC(CH₂)₄COO(CH₂)₅CH₃ + 2 H₂O

Materials and Reagents
Adipic Acid (2.1 mol, 306.6 g)

n-Hexanol (4.2 mol total, initially 2.1 mol, 214.2 g)

Titanium tetrabutoxide (catalyst, 0.8 g)

Stannic octylate (co-catalyst, 0.2 g)
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Toluene (solvent, 80 g)

Butyl titanate (for ester-interchange, 0.5 g)

Experimental Procedure
Initial Setup: A reaction vessel equipped with a stirrer, thermometer, and a distillation

apparatus for water removal is charged with adipic acid (306.6 g), an initial portion of n-

hexanol (214.2 g), titanium tetrabutoxide (0.8 g), stannic octylate (0.2 g), and toluene (80 g).

[7]

Dehydrating Esterification: The mixture is heated to initiate the esterification reaction. Water

produced during the reaction is continuously removed by azeotropic distillation with toluene.

[7]

Addition of n-Hexanol: When approximately 37.8 mL of water has been distilled off, an

additional 143 g of n-hexanol is added to the reaction mixture to continue the esterification

process.[7]

Ester-Interchange Reaction: Once the acid value of the mixture drops to approximately 0.28,

butyl titanate (0.5 g) is added. The reaction temperature is maintained at 180 °C under

atmospheric or reduced pressure to facilitate the ester-interchange reaction and recover

excess n-hexanol.[7]

Purification:

Catalyst Removal and Washing: After the reaction is complete, the mixture is treated to

remove the catalyst, followed by washing with an alkali solution and then with water until

neutral.[7]

Distillation: The crude product is subjected to distillation under reduced pressure to yield

pure dihexyl adipate.[7]

Visualization of Key Relationships
The following diagram illustrates the logical workflow from the chemical identity of dihexyl
adipate to its properties, synthesis, and applications.
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Chemical Identity

Physicochemical Properties

Synthesis

Applications

Dihexyl Adipate
(CAS: 110-33-8)

Formula: C18H34O4
Physical State: Colorless Liquid
Molecular Weight: 314.46 g/mol

Density: ~0.94 g/cm³

Boiling Point: 351.3 °C
Melting Point: -13.8 °C
Flash Point: 157.5 °C

Water Solubility: Very Low
Soluble in organic solvents

Industrial:
Plasticizer for PVC, Rubber

Cosmetic & Personal Care:
Emollient, Skin-Conditioning Agent

Research & Development:
Polymer formulation, Solvent studies

Structure:
Di-n-hexyl ester of Adipic Acid

Reactants:
Adipic Acid + n-Hexanol

Process:
Dehydrating Esterification

Yields

Catalysts:
Titanium tetrabutoxide,

Stannic octylate

Click to download full resolution via product page

Caption: Logical overview of Dihexyl Adipate's identity, properties, synthesis, and uses.

Applications in Research and Drug Development
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While dihexyl adipate is predominantly an industrial plasticizer, its properties are relevant to

scientific research and pharmaceutical development:

Polymer Science: As a plasticizer, it is a model compound for studying polymer-additive

interactions, material flexibility at low temperatures, and durability.[2]

Drug Formulation: In topical and transdermal drug delivery systems, esters like dihexyl
adipate can function as emollients and penetration enhancers.[8] Its low water solubility and

oily nature make it a suitable vehicle for hydrophobic active pharmaceutical ingredients

(APIs).

Toxicology and Safety Studies: Dihexyl adipate and related compounds are subjects of

toxicological research to assess their safety profile for applications in cosmetics and

materials that come into contact with food or skin.[6]

Conclusion
Dihexyl adipate is a well-characterized diester with a defined molecular structure and a range

of applications stemming from its physicochemical properties. Its synthesis via esterification is

a standard and scalable process. For researchers and drug development professionals,

dihexyl adipate serves as an important excipient in formulations and a reference compound in

material science, offering a combination of plasticizing, emollient, and solvent characteristics. A

clear understanding of its technical data is crucial for its effective and safe application in

advanced research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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